4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide

• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol
• IUPAC Name: 4-methyl-N-[4-(methylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C16H16N2O2/c1-11-3-5-13(6-4-11)16(20)18-14-9-7-12(8-10-14)15(19)17-2/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key: ACYYFXJEPHWSOQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC

Description

4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide, also known as Pemetrexed, is a chemotherapy drug used for the treatment of various types of cancer. It is a multi-targeted antifolate that inhibits the enzymes involved in the synthesis of nucleotides, thereby preventing the growth and proliferation of cancer cells.

Mechanism of Action

4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide works by inhibiting several enzymes involved in the synthesis of nucleotides, including thymidylate synthase, dihydrofolate reductase, and glycinamide ribonucleotide formyltransferase. By inhibiting these enzymes, 4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide prevents the production of DNA and RNA, thereby preventing the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide has been shown to have a number of biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. It has also been shown to have immunomodulatory effects, including the stimulation of T-cell proliferation and cytokine production.

Advantages and Limitations for Lab Experiments

4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide has several advantages for use in lab experiments, including its ability to inhibit multiple enzymes involved in nucleotide synthesis and its efficacy in the treatment of various types of cancer. However, 4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide also has several limitations, including its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are several future directions for research on 4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide, including the development of new formulations and delivery methods to improve its efficacy and reduce toxicity. Additionally, further research is needed to better understand the mechanisms of action of 4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide and to identify potential biomarkers for predicting patient response to treatment. Finally, there is a need for further clinical trials to evaluate the efficacy of 4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide in combination with other chemotherapy drugs and targeted therapies.

Synthesis Methods

The synthesis of 4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide involves several steps, including the reaction of 4-nitrobenzoic acid with 2-chloro-4-methylpyridine to form 4-methyl-2-(4-nitrophenoxy)pyridine. This compound is then reacted with N-methylglycine to form 4-methyl-N-(4-nitrophenyl)-2-(4-[(methylamino)carbonyl]phenyl)pyridine-3-carboxamide. Finally, the nitro group is reduced to an amino group using palladium on carbon and hydrogen gas to yield 4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide.

Scientific Research Applications

4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide has been extensively studied for its efficacy in the treatment of various types of cancer, including non-small cell lung cancer, mesothelioma, and advanced breast cancer. It has been shown to be effective as a first-line treatment in combination with cisplatin for non-small cell lung cancer and mesothelioma. 4-methyl-N-{4-[(methylamino)carbonyl]phenyl}benzamide has also been studied in combination with other chemotherapy drugs, such as carboplatin and gemcitabine, for the treatment of advanced breast cancer.